Cas no 1236-00-6 (10β-Hydroxy Norethindrone)

• Product Name: 10β-Hydroxy Norethindrone
• CAS No: 1236-00-6
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 160675
• PubChem ID: 247747
• Update Time: 2025-06-07

10β-Hydroxy Norethindrone Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yn-3-one,10,17-dihydroxy-, (17a)- (9CI)
• 10β-Hydroxy Norethindrone
• BIOTINYLAMIDOETHYLACETAMIDE
• (8S,9S,10S,13S,14S,17R)-17-ethynyl-10,17-dihydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 10beta-Hydroxy-19-norethisterone
• 10beta-Hydroxynorethindrone
• 10beta-Hydroxynorethisterone
• 17alpha-Ethinyl-10beta,17beta-dihydroxyestr-4-en-3-one
• 17alpha-Ethynyl-10beta,17beta-dihydroxy-4-estren-3-one
• NSC 63012
• 1236-00-6
• 19-Norpregn-4-en-20-yn-3-one, 10,17-dihydroxy-, (17.alpha.)-
• 10betaHydroxynorethisterone
• 19-Norpregn-4-en-20-yn-3-one, 10,17-dihydroxy-, (17alpha)-
• 10.BETA.-HYDROXY-19-NORETHISTERONE
• 17-.alpha.-ethynyl-10-.beta.-17-.beta.-dihydroxy-4-estren-3-one
• 19-Norpregn-4-en-20-yn-3-one,17-dihydroxy-, (17.alpha.)-
• 17.ALPHA.-ETHINYL-10.BETA.,17.BETA.-DIHYDROXYESTR-4-EN-3-ONE
• 17alpha-Ethinyl-10beta,17beta-dihydroxy-4-estren-3-one
• 10,17-alpha-Dihydroxy-19-norpregn-4-en-20-yn-3-one
• 19-Nortestosterone, 17-ethynyl-10-hydroxy-
• 10-.beta.-hydroxy-19-norethisterone
• 10.BETA.,17.BETA.-DIHYDROXY-17.ALPHA.-ETHYNYLESTR-4-EN-3-ONE
• 9C55LR6ZGS
• 10-beta-hydroxynorethisterone
• 10-beta-hydroxy-19-norethisterone
• NSC63012
• UNII-9C55LR6ZGS
• 10.beta.Hydroxynorethisterone
• DTXSID40154051
• 17-alpha-ethynyl-10-beta-17-beta-dihydroxy-4-estren-3-one
• 10beta-Hydroxy Norethindrone
• Estr-4-en-3-one, 17alpha-ethynyl-10,17-dihydroxy
• NSC-63012
• Norethindrone-10beta-hydroxy
• 19-Nor-17alpha-pregn-4-en-20-yn-3-one, 10,17-dihydroxy-
• 19-Nor-17.alpha.-pregn-4-en-20-yn-3-one, 10,17-dihydroxy-
• 10,17-.alpha.-Dihydroxy-19-norpregn-4-en-20-yn-3-one
• 10.BETA.,17-DIHYDROXY-19-NOR-17.ALPHA.-PREGN-4-EN-20-YN-3-ONE
• 10-.beta.-hydroxynorethisterone
• Estr-4-en-3-one,17-dihydroxy
• 19-Nor-17.alpha.-pregn-4-en-20-yn-3-one,17-dihydroxy-
• CHEBI:34175
• 17.ALPHA.-ETHYNYL-10.BETA.,17.BETA.-DIHYDROXY-4-ESTREN-3-ONE
• Q27115873
• 10.BETA.-HYDROXYNORETHINDRONE
• 17-Ethynyl-10-hydroxy-19-nortestosterone
• 10.BETA.-HYDROXYNORETHISTERONE
• 10BETA,17-DIHYDROXY-19-NOR-17ALPHA-PREGN-4-EN-20-YN-3-ONE
• 10,17-alpha-Dihydroxy-19-norpregn-4-en-20-yn-3-one (9CI)
• 19-Norpregn-4-en-20-yn-3-one, 10,17-dihydroxy-, (17a)-; 19-Nor-17a-pregn-4-en-20-yn-3-one, 10,17-dihydroxy- (6CI,7CI,8CI); (17a)-10,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one; 10ss,17-Dihydroxy-19-nor-17a-pregn-4-en-20-yn-3-one; 10ss,17ss-Dihydroxy-17a-ethyny
• DTXCID0076542
• 10BETA,17BETA-DIHYDROXY-17ALPHA-ETHYNYLESTR-4-EN-3-ONE

• Inchi： 1S/C20H26O3/c1-3-19(22)10-8-16-15-5-4-13-12-14(21)6-11-20(13,23)17(15)7-9-18(16,19)2/h1,12,15-17,22-23H,4-11H2,2H3/t15-,16-,17-,18-,19-,20+/m0/s1
• InChI Key： GYRPICHNIDQFOD-RPZLJYRGSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@]4([C@H]3CC[C@@]21C)O)=O

Computed Properties

• Exact Mass: 314.18800
• Monoisotopic Mass: 314.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 263-265 ºC
• Boiling Point: 474.9±45.0 °C at 760 mmHg
• Flash Point: 255.1±25.2 °C
• Refractive Index: 1.598
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 57.53000
• LogP: 2.60740
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

10β-Hydroxy Norethindrone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives

Additional information on 10β-Hydroxy Norethindrone

Introduction to 10β-Hydroxy Norethindrone (CAS No: 1236-00-6)

10β-Hydroxy Norethindrone, identified by the Chemical Abstracts Service Number (CAS No) 1236-00-6, is a significant compound in the field of pharmaceutical chemistry and endocrinology. This compound belongs to the class of synthetic progestins, which are widely utilized in various therapeutic applications due to their potent biological activity. The structural and functional properties of 10β-Hydroxy Norethindrone make it a valuable intermediate in the synthesis of more complex pharmaceutical agents, particularly those designed for hormonal regulation and reproductive health.

The chemical structure of 10β-Hydroxy Norethindrone features a hydroxyl group at the 10β position, which contributes to its unique pharmacological profile. This structural feature enhances its interaction with nuclear receptors, particularly the progesterone receptor, thereby modulating endocrine pathways involved in reproduction and inflammation. The compound’s ability to selectively bind to these receptors has been extensively studied, leading to its incorporation into multiple formulations for therapeutic purposes.

In recent years, research on 10β-Hydroxy Norethindrone has expanded beyond traditional reproductive health applications. Studies have begun to explore its potential in managing inflammatory conditions and autoimmune disorders. The compound’s anti-inflammatory properties are attributed to its ability to modulate cytokine production and inhibit inflammatory pathways, making it a promising candidate for novel therapeutic strategies. Preliminary clinical trials have shown encouraging results in conditions such as rheumatoid arthritis and inflammatory bowel disease, where hormonal regulation plays a critical role.

The synthesis of 10β-Hydroxy Norethindrone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic hydroxylation, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with contemporary green chemistry principles. The development of sustainable synthetic routes for compounds like 10β-Hydroxy Norethindrone is essential for ensuring long-term availability and reducing the ecological footprint of pharmaceutical manufacturing.

From a regulatory perspective, 10β-Hydroxy Norethindrone (CAS No: 1236-00-6) is subject to stringent quality control measures to ensure safety and efficacy. Regulatory agencies worldwide require comprehensive characterization data, including spectroscopic analysis, chromatographic purity assessments, and biological activity testing. Compliance with Good Manufacturing Practices (GMP) is mandatory to guarantee that pharmaceutical products incorporating this compound meet the highest standards of quality. These measures are critical for maintaining patient safety and fostering trust in therapeutic interventions.

The pharmacokinetic profile of 10β-Hydroxy Norethindrone has been thoroughly investigated to optimize dosing regimens and minimize side effects. Studies indicate that the compound exhibits moderate bioavailability following oral administration, with a half-life that allows for once-daily dosing in many applications. Understanding these pharmacokinetic parameters is crucial for developing patient-friendly formulations that enhance compliance and therapeutic outcomes. Additionally, research into metabolic pathways has identified key enzymes involved in the biotransformation of 10β-Hydroxy Norethindrone, providing insights for potential drug-drug interactions.

The role of 10β-Hydroxy Norethindrone in personalized medicine is an emerging area of interest. By integrating genetic biomarkers with pharmacological response data, clinicians can tailor therapeutic strategies to individual patient needs. This approach holds promise for improving treatment efficacy while reducing adverse effects associated with traditional one-size-fits-all regimens. The compound’s well-characterized mechanism of action provides a solid foundation for developing personalized dosing protocols based on genetic predispositions and disease severity.

Future research directions for 10β-Hydroxy Norethindrone (CAS No: 1236-00-6) include exploring its potential in oncology and neurodegenerative diseases. Preclinical studies suggest that the compound may modulate pathways relevant to cancer cell proliferation and neuroprotection. While these applications are still under investigation, they highlight the broad therapeutic potential of synthetic progestins like 10β-Hydroxy Norethindrone beyond their established uses in reproductive health. Collaborative efforts between academia and industry are essential for translating these findings into clinical practice.

The impact of 10β-Hydroxy Norethindrone on global healthcare cannot be overstated. As populations age and chronic diseases become more prevalent, the demand for effective hormonal therapies continues to rise. The versatility of this compound underscores its importance as a building block for innovative drug development. By leveraging cutting-edge research methodologies and adhering to stringent regulatory standards, the pharmaceutical industry can harness the full potential of 10β-Hydroxy Norethindrone to address unmet medical needs worldwide.